molecular formula C7H9N3O B1370235 2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Cat. No. B1370235
M. Wt: 151.17 g/mol
InChI Key: PUBYDLNQVPFDON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol is a useful research compound. Its molecular formula is C7H9N3O and its molecular weight is 151.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Molecular Formula

C7H9N3O

Molecular Weight

151.17 g/mol

IUPAC Name

2-imidazo[1,2-b]pyrazol-1-ylethanol

InChI

InChI=1S/C7H9N3O/c11-6-5-9-3-4-10-7(9)1-2-8-10/h1-4,11H,5-6H2

InChI Key

PUBYDLNQVPFDON-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=CC=N2)N1CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminum hydride (1.57 g) in tetrahydrofuran (80 ml) was dropwise added a solution of 1-ethoxycarbonylmethyl-1H-imidazo[1,2-b]pyrazole (8 g) in tetrahydrofuran (40 ml) at 50° C. The mixture was refluxed for 1 hour. The reaction mixture was cooled under ice-bath. To a cooled mixture was added sodium fluoride (6.95 g) and then water (2.23 ml) was added thereto under ice-cooling. The insoluble material was filtered off and the filtrate was evaporated to give the crystals. The crystals were washed with isopropyl ether and dried to give 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]-pyrazole (4.82 g).
Quantity
1.57 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
1-ethoxycarbonylmethyl-1H-imidazo[1,2-b]pyrazole
Quantity
8 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
6.95 g
Type
reactant
Reaction Step Three
Name
Quantity
2.23 mL
Type
reactant
Reaction Step Four

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